Cas no 1227591-44-7 (3-Fluoro-5-(pyridin-3-yl)pyridine-4-methanol)
3-Fluoro-5-(pyridin-3-yl)pyridine-4-methanol Chemical and Physical Properties
Names and Identifiers
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- 3-Fluoro-5-(pyridin-3-yl)pyridine-4-methanol
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- Inchi: 1S/C11H9FN2O/c12-11-6-14-5-9(10(11)7-15)8-2-1-3-13-4-8/h1-6,15H,7H2
- InChI Key: PCMPPVJTMPUELU-UHFFFAOYSA-N
- SMILES: FC1=CN=CC(C2C=NC=CC=2)=C1CO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 203
- XLogP3: 0.6
- Topological Polar Surface Area: 46
3-Fluoro-5-(pyridin-3-yl)pyridine-4-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023026105-250mg |
3-Fluoro-5-(pyridin-3-yl)pyridine-4-methanol |
1227591-44-7 | 97% | 250mg |
$666.40 | 2023-09-03 | |
| Alichem | A023026105-500mg |
3-Fluoro-5-(pyridin-3-yl)pyridine-4-methanol |
1227591-44-7 | 97% | 500mg |
$1078.00 | 2023-09-03 | |
| Alichem | A023026105-1g |
3-Fluoro-5-(pyridin-3-yl)pyridine-4-methanol |
1227591-44-7 | 97% | 1g |
$1612.80 | 2023-09-03 |
3-Fluoro-5-(pyridin-3-yl)pyridine-4-methanol Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 3-Fluoro-5-(pyridin-3-yl)pyridine-4-methanol
Comprehensive Overview of 3-Fluoro-5-(pyridin-3-yl)pyridine-4-methanol (CAS No. 1227591-44-7): Properties, Applications, and Industry Insights
The compound 3-Fluoro-5-(pyridin-3-yl)pyridine-4-methanol (CAS No. 1227591-44-7) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a pyridine ring and a fluorine substituent, this compound exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and CNS-targeting therapeutics.
One of the key reasons for the growing interest in 3-Fluoro-5-(pyridin-3-yl)pyridine-4-methanol is its role in modulating biological activity. The presence of the fluorine atom enhances metabolic stability and bioavailability, addressing common challenges in modern drug design. Recent studies highlight its utility in optimizing lead compounds for diseases like Alzheimer's and Parkinson's, aligning with the global focus on neurodegenerative disorder treatments. Additionally, its pyridine-methanol moiety offers functional handles for further derivatization, enabling tailored modifications for specific applications.
From an industrial perspective, the demand for fluorinated pyridines like CAS No. 1227591-44-7 is rising due to their efficacy in crop protection chemicals. Agrochemical companies leverage these compounds to develop next-generation herbicides with improved environmental profiles. This trend responds to the increasing regulatory scrutiny on traditional pesticides and the push for sustainable farming solutions—a topic dominating discussions in agricultural forums and search engine queries.
Analytical characterization of 3-Fluoro-5-(pyridin-3-yl)pyridine-4-methanol involves advanced techniques such as NMR, HPLC, and mass spectrometry. These methods ensure high purity standards, critical for its use in sensitive applications. Laboratories worldwide prioritize reproducibility and scalability in synthesizing this compound, reflecting the broader industry shift toward precision chemistry and green synthesis protocols. Searches for "fluorinated heterocycles synthesis" or "pyridine derivatives in drug discovery" often highlight these methodological advancements.
In conclusion, 3-Fluoro-5-(pyridin-3-yl)pyridine-4-methanol represents a compelling case study in the intersection of medicinal chemistry and material science. Its multifaceted applications, combined with the ongoing innovations in synthetic routes, position it as a compound of enduring relevance. As research continues to uncover new uses, this molecule is poised to remain a focal point in both academic and industrial settings.
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